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Introduction

5-lodo-2'-deoxycytidine-5'-triphosphate (5-lodo-dCTP or 5-1-dCTP) is a modified pyrimidine
nucleotide that serves as an analog of its natural counterpart, deoxycytidine triphosphate
(dCTP).[1] Its core biochemical role stems from its ability to be recognized and incorporated
into a growing DNA strand by various DNA polymerases. The key feature of 5-lodo-dCTP is
the iodine atom attached to the C5 position of the cytosine base. This heavy atom confers
unique properties, making it a versatile tool in molecular biology, diagnostics, and drug
development. It primarily functions as a substrate for enzymatic DNA synthesis and as a
precursor for introducing further modifications into nucleic acids.[2][3]

Core Biochemical Function: A Substrate for DNA
Polymerases

The fundamental biochemical role of 5-lodo-dCTP is to act as a substrate for DNA
polymerases during DNA synthesis.[2][4] Most DNA polymerases, including Taq polymerase
and KOD XL DNA polymerase, can efficiently incorporate 5-lodo-dCTP into a DNA strand
opposite a guanine (dG) residue in the template strand.[5][6] This incorporation is crucial for its
primary applications, as it allows for the site-specific introduction of an iodine atom into a DNA
molecule.
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The presence of the bulky iodine atom in the major groove of the DNA helix can slightly alter
the DNA's structural and stability properties. However, for many polymerases, the modification
is well-tolerated, allowing for the synthesis of long, modified DNA strands.[6] This tolerance is a
key factor that enables its widespread use in various molecular biology techniques.

Key Applications and Methodologies

The introduction of an iodine atom into DNA via 5-lodo-dCTP opens up a range of advanced
applications.

Nucleic Acid Labeling and Visualization

5-lodo-dCTP can be used to generate labeled DNA probes for applications such as in situ
hybridization and microarray analysis.[7][8] While not fluorescent itself, the incorporated
iodinated nucleotide can be detected through various means or serve as a handle for attaching
other labels.

DNA-Protein Cross-linking

The iodine atom can be activated by long-wavelength ultraviolet (UV) radiation (e.g., 325 nm)
to form a covalent cross-link with nearby amino acid residues in DNA-binding proteins.[9] This
technique is invaluable for mapping the precise contact points between DNA and proteins in
nucleoprotein complexes. The specificity of UV activation at longer wavelengths minimizes
photodamage to other parts of the nucleic acid or protein.[9]

A Precursor for Post-Synthesis Modification

The most powerful application of 5-lodo-dCTP is its use as a chemical handle for further
modification of DNA through palladium-catalyzed cross-coupling reactions, most notably the
Sonogashira coupling.[2][10][11] The carbon-iodine bond is reactive and can be coupled with
terminal alkynes, allowing for the attachment of a vast array of functional molecules, including:

e Fluorophores: For creating highly specific fluorescent probes.
 Biotin: For affinity purification and detection.

 Lipids: To create hydrophobic oligonucleotides with enhanced membrane-anchoring
properties.[5]
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o Carbohydrates: To study DNA-glycan interactions.[11]

e Amino acid-like functional groups: To create "hypermodified” DNA that mimics peptides or

proteins.[2]

This post-synthesis modification strategy allows for the creation of complex, functionalized DNA

molecules that would be difficult or impossible to synthesize directly.

Quantitative Data Summary

The following tables summarize key quantitative data for 5-lodo-dCTP and related compounds.

Table 1: Physicochemical and Spectroscopic Properties

Property 5-lodo-dCTP 5-lodo-dUTP 5-Methyl-dCTP  Natural dCTP
Molecular
Formula (Free CoH15N3013Psl CoH14N2014Psl C10H18N3013P3  CoHisN3013P3
Acid)
Molecular Weight
593.05 594.04 481.18 467.16
(g/mal)
Purity (HPLC) > 95% > 95% > 95% N/A
Amax (nm) at pH
293 287 277 ~271
7.5
Molar Extinction
Coeff. (g) (L
5.7 7.7 9.0 8.9
mmol~1 cm™1) at
pH 7.5

Data sourced from Jena Bioscience product datasheets.[12]

Table 2: Polymerase Substrate Efficiency
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Modified
Nucleotide

5-Methyl-dCTP

DNA Polymerase

Q5 DNA
Polymerase

Relative
Incorporation
Efficiency

As efficient as
dCTP

Key Finding

5-methyl-dCTP is
an excellent analog
for dCTP in PCR.
[13]

5-Hydroxymethyl-
dCTP

Q5 DNA Polymerase

As efficient as dCTP

5-hydroxymethyl-
dCTP is also an
excellent analog for
dCTP in PCR.[13]

5-lodo-dUTP

Various

Good Substrate

Can be efficiently
incorporated into DNA

by primer extension.

[4]

dNTPs with bulky

modifications

KOD XL, Therminator

Good Substrates

These polymerases
can incorporate
dNTPs with very large
modifications, such as
lipids or even other
oligonucleotides.[5][6]

Note: Direct comparative kinetic data for 5-lodo-dCTP across multiple polymerases is not

readily available in the search results. However, its widespread use in protocols implies it is a

generally good substrate for many common polymerases.

Experimental Protocols

Protocol 1: Enzymatic Labeling of DNA using 5-lodo-

dCTP via PCR

This protocol provides a general framework for incorporating 5-lodo-dCTP into a specific DNA

fragment.
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Objective: To produce a DNA amplicon where a percentage of dCTP is replaced by 5-lodo-
dCTP.

Materials:

High-fidelity DNA polymerase (e.g., Q5 High-Fidelity DNA Polymerase)[14]
» 5X Reaction Buffer

e dNTP mix (10 mM each of dATP, dGTP, dTTP)

e 5-l10do-dCTP (10 mM solution)[15]

e Natural dCTP (10 mM solution)

e Forward and Reverse Primers (10 puM)

o Template DNA (< 1000 ng)

* Nuclease-Free Water

Procedure:

o Prepare a Modified dNTP Mix: Create a working stock of dNTPs. The ratio of 5-lodo-dCTP
to dCTP can be varied depending on the desired level of incorporation. For a 1:1
substitution, mix equal volumes of 10 mM dCTP and 10 mM 5-lodo-dCTP. The final
concentration of each dNTP in the reaction should be 200 uM.

e Set up the PCR Reaction: Assemble the reaction on ice in a sterile PCR tube. For a typical
50 pL reaction:
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Component Volume Final Concentration

5X Q5 Reaction Buffer 10 L 1X

1 pyL of each (dATP, dGTP,

Modified dNTP Mix (as
dTTP) and 1 pL of the CTP/I- 200 pM each

prepared above)

dCTP mix
Forward Primer (10 uM) 2.5puL 0.5 uM
Reverse Primer (10 uM) 2.5puL 0.5 uM
Template DNA variable <1000 ng
5 High-Fidelity DNA
Qs Hig Y 0.5 uL 0.02 U/uL

Polymerase

| Nuclease-Free Water | to 50 pL | - |

o Thermocycling: Transfer the reaction to a thermocycler and begin cycling. Conditions may
need optimization, but a standard protocol is as follows:[14]

Step Temperature Time Cycles
Initial Denaturation 98°C 30 seconds 1
Denaturation 98°C 5-10 seconds 25-35
Annealing 55-72°C* 10-30 seconds

Extension 72°C 20-30 sec/kb

Final Extension 72°C 2 minutes 1

Hold 4-10°C - -

*Annealing temperature should be optimized based on the primer set.

e Analysis: Analyze the PCR product on an agarose gel to confirm amplification. The iodinated
DNA is now ready for downstream applications like purification and cross-coupling.
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Visualizations: Workflows and Pathways

Step 1. Enzymatic Incorporation
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2: Downstream Application
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Caption: General workflow for using 5-lodo-dCTP in molecular biology.

© 2025 BenchChem. All rights reserved.

7/10 Tech Support


https://www.benchchem.com/product/b15602304?utm_src=pdf-body-img
https://www.benchchem.com/product/b15602304?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Terminal Alkyne

5-lodo-dC incorporated in DNA (R-C=CH)

Pd Catalyst
+ Cu(l)

Functionalized DNA
(R-C=C-dC)
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Caption: Sonogashira coupling reaction using iodinated DNA.

Conclusion

5-lodo-dCTP is a powerful and versatile modified nucleotide. Its core biochemical function as a
substrate for DNA polymerases allows for the precise, site-specific introduction of an iodine
atom into DNA. This, in turn, enables a host of advanced applications, from mapping protein-
DNA interactions via UV cross-linking to creating highly functionalized DNA molecules through
Sonogashira coupling. For researchers in molecular biology and drug development, 5-lodo-
dCTP provides an essential tool for labeling, modifying, and probing the function of nucleic
acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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